Cas no 2138411-31-9 (2-Butanol, 1,1,1-trifluoro-2-[[methyl(1-methylethyl)amino]methyl]-)

• Product Name: 2-Butanol, 1,1,1-trifluoro-2-[[methyl(1-methylethyl)amino]methyl]-
• CAS No: 2138411-31-9
• MF: C₉H₁₈F₃NO
• MW: 213.240533351898
• CID: 5280897
• Update Time: 2025-07-15

2-Butanol, 1,1,1-trifluoro-2-[[methyl(1-methylethyl)amino]methyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Butanol, 1,1,1-trifluoro-2-[[methyl(1-methylethyl)amino]methyl]-

• Inchi： 1S/C9H18F3NO/c1-5-8(14,9(10,11)12)6-13(4)7(2)3/h7,14H,5-6H2,1-4H3
• InChI Key： KQHVYLXRGOIXFX-UHFFFAOYSA-N
• SMILES： C(F)(F)(F)C(CN(C)C(C)C)(O)CC

Additional information on 2-Butanol, 1,1,1-trifluoro-2-[[methyl(1-methylethyl)amino]methyl]-

Introduction to 2-Butanol, 1,1,1-trifluoro-2-[[methyl(1-methylethyl)amino]methyl]- (CAS No. 2138411-31-9)

2-Butanol, 1,1,1-trifluoro-2-[[methyl(1-methylethyl)amino]methyl]- (CAS No. 2138411-31-9) is a complex organic compound with a unique structure and a wide range of potential applications in the fields of pharmaceuticals and chemical research. This compound is characterized by its trifluoromethyl group and a substituted amino methyl group, which contribute to its distinct chemical properties and biological activities.

The trifluoromethyl group in 2-Butanol, 1,1,1-trifluoro-2-[[methyl(1-methylethyl)amino]methyl]- imparts significant stability and lipophilicity to the molecule. These properties are highly valuable in the design of pharmaceuticals, particularly in the development of drugs that require enhanced bioavailability and metabolic stability. Recent studies have shown that compounds containing trifluoromethyl groups can exhibit improved pharmacokinetic profiles, making them attractive candidates for drug development.

The substituted amino methyl group in 2-Butanol, 1,1,1-trifluoro-2-[[methyl(1-methylethyl)amino]methyl]- adds a layer of complexity to the molecule's structure. This group can influence the compound's interactions with biological targets, such as enzymes and receptors. Research in medicinal chemistry has demonstrated that amino-substituted compounds can modulate various biological processes, including signal transduction pathways and protein-protein interactions. The specific configuration of the amino methyl group in this compound may enhance its binding affinity and selectivity for certain targets.

In the context of pharmaceutical research, 2-Butanol, 1,1,1-trifluoro-2-[[methyl(1-methylethyl)amino]methyl]- has shown promise as a lead compound for the development of novel therapeutic agents. Its unique structure suggests potential applications in areas such as neurology, oncology, and anti-inflammatory treatments. For instance, preliminary studies have indicated that this compound may have neuroprotective effects by modulating oxidative stress and inflammation pathways. Additionally, its lipophilic nature may facilitate brain penetration, making it a viable candidate for central nervous system (CNS) disorders.

From a chemical synthesis perspective, the preparation of 2-Butanol, 1,1,1-trifluoro-2-[[methyl(1-methylethyl)amino]methyl]- involves multi-step reactions that require precise control over reaction conditions and purification techniques. The synthesis typically starts with the formation of the trifluoromethylated intermediate, followed by the introduction of the amino methyl group through selective functionalization steps. Advanced synthetic methods such as transition metal-catalyzed reactions and organocatalysis have been employed to optimize the yield and purity of the final product.

The biological activity of 2-Butanol, 1,1,1-trifluoro-2-[[methyl(1-methylethyl)amino]methyl]- has been investigated in various in vitro and in vivo models. In cell-based assays, this compound has demonstrated potent inhibitory effects on specific enzymes involved in disease pathways. For example, it has shown activity against kinases implicated in cancer progression and inflammatory responses. These findings highlight its potential as a therapeutic agent for treating diseases characterized by aberrant kinase activity.

Furthermore, clinical trials are underway to evaluate the safety and efficacy of 2-Butanol, 1,1,1-trifluoro-2-[[methyl(1-methylethyl)amino]methyl]- in human subjects. Early-phase trials have reported favorable pharmacokinetic profiles and tolerability at therapeutic doses. Ongoing studies aim to further elucidate its mechanism of action and explore its potential for combination therapy with existing treatments.

In conclusion, 2-Butanol, 1,1,1-trifluoro-2-[[methyl(1-methylethyl)amino]methyl]- (CAS No. 2138411-31-9) is a promising compound with significant potential in pharmaceutical research and development. Its unique chemical structure and biological activities make it an attractive candidate for further investigation into novel therapeutic applications. As research continues to advance our understanding of this compound's properties and mechanisms of action, it is likely to play an increasingly important role in the discovery and development of new drugs.